1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1,3-diethyl-

• IUPAC Name: 1,3-diethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C10H13N3O2/c1-3-12-8-7(5-6-11-8)9(14)13(4-2)10(12)15/h5-6,11H,3-4H2,1-2H3
• InChI Key: UWZMYTIVXOEQDV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CN2)C(=O)N(C1=O)CC
• Molecular Formula: C10H13N3O2
• DSSTOX Substance ID: DTXSID30201922
• Molecular Weight: 207.23 g/mol
• CAS RN: 53680-92-5

Description

1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1,3-diethyl- (hereafter referred to as “1H-PPD-2,4-D”) is an organic compound belonging to the pyrrolo-pyrimidine family of compounds. It is a heterocyclic, nitrogen-containing compound that has been studied extensively for its potential uses in a variety of scientific research applications.

Scientific Research Applications

• Synthesis and Structural Analysis : Research has focused on synthesizing various derivatives of pyrrolo[3,4-d]pyrimidine-2,4-dione and studying their structure. For instance, Tsupak et al. (2006) explored the synthesis of polynuclear heterocyclic systems based on this compound, which are crucial for understanding their chemical properties and potential applications (Tsupak & Shevchenko, 2006).

• Chemical Reactions and Derivatives : The compound's reactivity with other chemicals has been studied to develop new derivatives. For example, Tsupak et al. (2003) investigated the reaction of 6-amino-1,3-dimethylpyrrolo[3,4-d]pyrimidine-2,4-dione with 1,3-diketones, leading to the formation of new pyrimidine derivatives (Tsupak, Shevchenko, Pozharskii, & Tkachenko, 2003).

• Novel Synthetic Methods : Innovative methods for synthesizing pyrrolo[2,3-d]pyrimidine-2,4-dione derivatives have been developed. Shaker et al. (2011) described a one-pot synthesis using controlled microwave heating, which is significant for efficient and scalable production of these compounds (Shaker, Sadek, Hafez, & Elrady, 2011).

• Heterocyclic Chemistry and Pharmaceutical Applications : The compound and its derivatives play a significant role in heterocyclic chemistry, which is foundational for pharmaceutical development. For instance, novel methods for synthesizing pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-diones have been proposed, highlighting their importance in medicinal chemistry (Osyanin, Osipov, Pavlov, & Klimochkin, 2014).

Mechanism of Action

Target of Action

The primary targets of 1,3-Diethyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs play an essential role in various types of tumors . They are involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . Abnormal activation of FGFR signaling pathway due to amplification, fusion or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Biochemical Pathways

The compound affects the FGFR signaling pathway . The pathway is involved in signal transduction processes that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Pharmacokinetics

The compound is a derivative of 1h-pyrrolo[2,3-b]pyridine, which has shown potent activities against fgfr1, 2, and 3 . The compound’s low molecular weight suggests it may have beneficial pharmacokinetic properties .

Result of Action

In vitro, the compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Action Environment

The action environment of the compound can influence its efficacy and stability.